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Compound of Interest

Compound Name: AZD5462

Cat. No.: B15608796

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD5462 is a selective, orally available small molecule agonist of the relaxin family peptide
receptor 1 (RXFP1).[1][2][3] As a modulator of RXFP1, which is known for its anti-fibrotic and
anti-inflammatory properties, AZD5462 is under investigation for the treatment of heart failure.
[4][5] Proper preparation of stock solutions is critical for accurate and reproducible
experimental results in both in vitro and in vivo studies. These application notes provide
detailed protocols for the preparation, storage, and handling of AZD5462 stock solutions.

Physicochemical Properties and Solubility

AZD5462 is a white to off-white solid powder.[6] A summary of its key physicochemical
properties is provided in the table below.
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Property Value Source
Molecular Formula C30H41FN206 [6]
Molecular Weight 544.65 g/mol [6]

CAS Number 2787501-83-9 [4][6]
Appearance White to off-white solid powder  [6]
Solubility (DMSO) 100 mg/mL (183.60 mM) [41[7]
Solubility (Ethanol) 100 mg/mL [7]
Solubility (Water) Insoluble [7]

Experimental Protocols

Materials and Equipment
e AZD5462 powder

Dimethyl sulfoxide (DMSO), anhydrous/low moisture

Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Sterile, DNase/RNase-free microcentrifuge tubes or vials

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of a High-Concentration Stock

Solution in DMSO

This protocol describes the preparation of a 100 mM AZD5462 stock solution in DMSO.

» Equilibration: Allow the vial of AZD5462 powder and the anhydrous DMSO to equilibrate to

room temperature before opening to prevent moisture absorption.
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» Weighing: Accurately weigh the desired amount of AZD5462 powder. For example, to
prepare 1 mL of a 100 mM stock solution, weigh out 54.47 mg of AZD5462.

¢ Dissolution:

o Add the appropriate volume of anhydrous DMSO to the AZD5462 powder. It is crucial to
use newly opened or anhydrous DMSO as hygroscopic DMSO can significantly impact
solubility.[4]

o Vortex the solution thoroughly to dissolve the compound.

o If precipitation or incomplete dissolution occurs, gentle warming and/or sonication in an
ultrasonic bath can be used to aid dissolution.[4]

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[4][6]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

For most cell-based assays, the high-concentration DMSO stock solution needs to be further
diluted in an appropriate aqueous buffer or cell culture medium.

 Intermediate Dilution (Optional): Depending on the final desired concentration, it may be
necessary to perform an intermediate dilution of the high-concentration stock solution in
DMSO.

¢ Final Dilution:

o Serially dilute the DMSO stock solution or the intermediate dilution into the aqueous buffer
or cell culture medium to achieve the desired final concentration.
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o Important: The final concentration of DMSO in the assay should be kept low (typically <
0.1%) to avoid solvent-induced artifacts. Ensure the final DMSO concentration is
consistent across all experimental and control groups.

o Mix thoroughly by pipetting or gentle vortexing immediately after dilution.

o Usage: Use the freshly prepared working solution immediately for optimal results.[7]

Safety and Handling

» AZD5462 has been shown to be generally well-tolerated in Phase I clinical studies in healthy
volunteers.[2][8][9] However, as with any chemical compound, appropriate safety
precautions should be taken.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling the compound.

e Handle the powder in a well-ventilated area or a chemical fume hood.

 In case of contact with eyes or skin, wash immediately with plenty of water.

Signaling Pathway and Experimental Workflow

AZD5462 acts as an agonist for the RXFP1 receptor, a G-protein coupled receptor (GPCR).
Activation of RXFP1 can stimulate downstream signaling pathways, including the production of
cyclic AMP (cAMP) and the phosphorylation of ERK.[4][6]
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Caption: AZD5462 signaling pathway.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.selleckchem.com/products/azd-5462.html
https://www.benchchem.com/product/b15608796?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38502782/
https://academic.oup.com/eurheartj/article/44/Supplement_2/ehad655.976/7393723
https://academic.oup.com/eurheartj/article-pdf/doi/10.1093/eurheartj/ehad655.976/53603458/ehad655.976.pdf
https://www.benchchem.com/product/b15608796?utm_src=pdf-body
https://www.medchemexpress.com/azd5462.html
https://www.invivochem.com/azd-5462.html
https://www.benchchem.com/product/b15608796?utm_src=pdf-body-img
https://www.benchchem.com/product/b15608796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

The following diagram illustrates the general workflow for preparing AZD5462 stock and

working solutions.
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Caption: Workflow for AZD5462 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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